molecular formula C29H23ClN2O3S B1191773 HM95573

HM95573

Cat. No. B1191773
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

HM95573 is an orally available inhibitor of members of the Raf family of serine/threonine protein kinases, with potential antineoplastic activity. Upon administration, Raf kinase inhibitor HM95573 binds to and inhibits the B-Raf mutant V600E and C-Raf. Th

Scientific Research Applications

  • First-in-human study of HM95573, a novel oral RAF inhibitor, in patients with solid tumors : This study, conducted by Hong et al. (2016), presents the results of a phase 1 trial evaluating the safety, tolerability, pharmacokinetics, and anti-tumor activity of HM95573 in patients with solid tumors. HM95573 is characterized as a selective RAF kinase inhibitor showing potent anti-tumor activities in vitro and in vivo in models with BRAF, KRAS, and NRAS mutations. The paper details the methodology and interim results of the trial, focusing on patients with solid tumors having BRAF, KRAS, or NRAS mutations. This study is significant in understanding the potential of HM95573 in cancer treatment and contributes to the advancement of targeted cancer therapies (Hong et al., 2016).

properties

Molecular Formula

C29H23ClN2O3S

SMILES

Unknown

Appearance

Solid powder

synonyms

HM95573;  HM-95573;  HM 95573.; Unknown

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.